Cas no 179381-01-2 (Isoquinoline, 7-methoxy-4-phenyl-)

Isoquinoline, 7-methoxy-4-phenyl- structure
179381-01-2 structure
Product Name:Isoquinoline, 7-methoxy-4-phenyl-
CAS No:179381-01-2
MF:C16H13NO
MW:235.280524015427
CID:1369589
Update Time:2024-08-16

Isoquinoline, 7-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 7-methoxy-4-phenyl-
    • Inchi: 1S/C16H13NO/c1-18-14-7-8-15-13(9-14)10-17-11-16(15)12-5-3-2-4-6-12/h2-11H,1H3
    • InChI Key: FRVZKMACIOBKEH-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC(OC)=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

  • Exact Mass: 235.09979

Experimental Properties

  • Density: 1.141±0.06 g/cm3(Predicted)
  • Boiling Point: 393.4±27.0 °C(Predicted)
  • PSA: 22.12
  • pka: 5.12±0.10(Predicted)
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